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Abstract
This application note provides a comprehensive guide for the synthesis of 2-chloro-2-

methylpropane (tert-butyl chloride) from tert-butanol. The protocol is designed for researchers,

scientists, and professionals in drug development and organic synthesis. This document details

the underlying SN1 reaction mechanism, provides a step-by-step experimental protocol,

outlines purification and characterization techniques, and emphasizes critical safety and waste

disposal procedures. The causality behind experimental choices is explained to ensure a

thorough understanding and successful execution of the synthesis.

Introduction
2-Chloro-2-methylpropane, commonly known as tert-butyl chloride, is a valuable tertiary alkyl

halide intermediate in organic synthesis.[1] It serves as a precursor for introducing the tert-butyl

group into various molecules, a common motif in pharmaceuticals and agrochemicals.[1] The

preparation of tert-butyl chloride from tert-butanol via a reaction with concentrated hydrochloric

acid is a classic example of a unimolecular nucleophilic substitution (SN1) reaction, favored for
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its straightforward procedure and good yields.[1][2] This application note presents a detailed

and reliable protocol for this synthesis, suitable for laboratory-scale preparations.

Reaction Mechanism: An SN1 Pathway
The conversion of a tertiary alcohol like tert-butanol to an alkyl halide using a hydrohalic acid

proceeds through an SN1 mechanism.[3][4] This is a stepwise process involving the formation

of a stable carbocation intermediate.[2][5]

The key steps are as follows:

Protonation of the Alcohol: The hydroxyl group of tert-butanol is a poor leaving group. In the

presence of a strong acid like hydrochloric acid, the lone pair of electrons on the oxygen

atom of the hydroxyl group attacks a proton (H+) from HCl, forming a protonated alcohol (an

alkyloxonium ion).[2][5] This is a rapid and reversible acid-base reaction.

Formation of a Stable Carbocation: The protonated hydroxyl group is now a good leaving

group (water). The C-O bond breaks heterolytically, with the water molecule departing,

resulting in the formation of a stable tertiary carbocation.[2][5] This is the slow, rate-

determining step of the reaction.[2] The stability of the tertiary carbocation is the primary

reason this reaction proceeds via an SN1 pathway.[3]

Nucleophilic Attack: The chloride ion (Cl-), a nucleophile, then attacks the electrophilic

carbocation in a fast step to form the final product, 2-chloro-2-methylpropane.[2]

Secondary and primary alcohols react with hydrogen halides via an SN2 mechanism, as the

formation of less stable secondary and primary carbocations is not favored.[2]
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Step 1: Protonation

Step 2: Carbocation Formation (Rate-determining) Step 3: Nucleophilic Attack

tert-Butanol
(CH₃)₃COH

Protonated Alcohol
[(CH₃)₃COH₂]⁺

 + H⁺

HCl Cl⁻

tert-Butyl Carbocation
(CH₃)₃C⁺

 - H₂O 2-Chloro-2-methylpropane
(CH₃)₃CCl

 + Cl⁻

H₂O
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Caption: SN1 reaction mechanism for the synthesis of 2-chloro-2-methylpropane.

Experimental Protocol
This protocol is adapted from established laboratory procedures and provides a reliable

method for the synthesis of 2-chloro-2-methylpropane.[6][7][8]
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Reagents & Solvents Equipment

tert-Butanol Separatory funnel (100 mL or 250 mL)

Concentrated Hydrochloric Acid (HCl) Erlenmeyer flasks (50 mL, 100 mL)

Saturated Sodium Bicarbonate (NaHCO₃)

solution
Beakers

Anhydrous Sodium Sulfate (Na₂SO₄) or Calcium

Chloride (CaCl₂)
Graduated cylinders

Deionized Water Pasteur pipettes

Magnetic stirrer and stir bar

Simple distillation apparatus

Heating mantle or water bath

Ice bath

Synthesis Procedure
Reaction Setup: In a fume hood, combine 15 g of tert-butanol with 50 mL of concentrated

hydrochloric acid in a 250 mL Erlenmeyer flask equipped with a magnetic stirrer.[8]

Alternatively, a separatory funnel can be used for the reaction.[6][7]

Reaction: Swirl the mixture cautiously for about one minute.[8] Initially, a clear solution will

form as tert-butanol is miscible with the acid.[8] As the reaction proceeds and the immiscible

2-chloro-2-methylpropane forms, the solution will become cloudy.[8]

Stirring: Clamp the flask over a magnetic stirrer and stir vigorously for 30 minutes at room

temperature.[8] The reaction is typically complete within 20-30 minutes of shaking or stirring.

[6][8]

Phase Separation: Transfer the reaction mixture to a separatory funnel. Allow the layers to

separate. The upper layer is the organic product (2-chloro-2-methylpropane), and the lower

layer is the aqueous acidic layer.[7] To confirm the layers, a few drops of water can be

added, which will dissolve in the lower aqueous layer.[3]
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Aqueous Layer Removal: Carefully drain and discard the lower aqueous layer.[7]

Work-up and Purification
Neutralization: Wash the organic layer with 20 mL of a saturated sodium bicarbonate solution

to neutralize any remaining hydrochloric acid.[8] Caution: Carbon dioxide gas will be

evolved. Swirl the uncapped funnel gently at first, and then stopper and shake, venting

frequently to release the pressure.[2][9]

Water Wash: After removing the bicarbonate layer, wash the organic layer with 15 mL of

deionized water to remove any remaining salts.[8] Discard the aqueous layer.

Drying: Transfer the crude 2-chloro-2-methylpropane to a clean, dry Erlenmeyer flask. Dry

the product by adding anhydrous sodium sulfate or calcium chloride in small portions,

swirling after each addition, until the liquid is clear and no longer cloudy.[2][6][7] This step is

crucial to remove dissolved water before distillation.[10]

Filtration: Filter the dried product by gravity through a fluted filter paper into a dry, pre-

weighed distillation flask.[6]

Distillation: Purify the 2-chloro-2-methylpropane by simple distillation.[8] Collect the fraction

boiling between 49-52°C.[7] It is advisable to use a water bath for heating and to cool the

receiving flask in an ice bath to minimize evaporation of the volatile product.[9] A potential

side product, isobutene, is a gas at room temperature and will be removed during the initial

phase of distillation.[9]
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1. Reaction
tert-Butanol + Conc. HCl

(Stirring at RT)

2. Phase Separation
(Separatory Funnel)

3. Neutralization
Wash with NaHCO₃ solution

4. Water Wash

5. Drying
Add Anhydrous Na₂SO₄

6. Filtration

7. Distillation
(Collect 49-52°C fraction)

Pure 2-Chloro-2-methylpropane

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of 2-chloro-2-methylpropane.
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Product Characterization
The identity and purity of the synthesized 2-chloro-2-methylpropane can be confirmed by

various spectroscopic methods.

Infrared (IR) Spectroscopy
A key indicator of a successful reaction is the disappearance of the broad O-H stretching band

of the starting material, tert-butanol (typically around 3200-3600 cm⁻¹), in the IR spectrum of

the product.[6] The IR spectrum of 2-chloro-2-methylpropane is expected to be simpler in the

fingerprint region due to the molecule's symmetry.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Due to the high symmetry of the 2-chloro-2-methylpropane molecule, all nine

protons on the three methyl groups are chemically equivalent. Therefore, the ¹H NMR

spectrum will show a single sharp peak (a singlet).[11][12]

¹³C NMR: The ¹³C NMR spectrum will show two distinct signals: one for the three equivalent

methyl carbons and another for the quaternary carbon bonded to the chlorine atom.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC can be used to assess the purity of the distilled product. The mass spectrum of 2-chloro-2-

methylpropane will show a characteristic fragmentation pattern, with a base peak at m/z 57,

corresponding to the stable tert-butyl cation.[11] The parent molecular ion peaks at m/z 92 and

94 will be present in an approximate 3:1 ratio, indicative of the presence of the ³⁵Cl and ³⁷Cl

isotopes.[11]

Safety and Waste Disposal
Safety Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling the reagents and product.

[13][14]
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Fume Hood: All steps of this procedure should be performed in a well-ventilated chemical

fume hood.[13]

Concentrated Hydrochloric Acid: Concentrated HCl is corrosive and can cause severe burns.

[9] Avoid inhalation of its vapors. In case of skin contact, wash the affected area immediately

with copious amounts of water.

tert-Butanol: tert-Butanol is a flammable liquid and vapor.[15][16] Keep it away from heat,

sparks, and open flames.[14][17] It can also cause eye irritation and may cause respiratory

irritation.[15][17]

2-Chloro-2-methylpropane: The product is a highly flammable liquid and vapor.[18] Keep it

away from sources of ignition.[18] Vapors can form explosive mixtures with air.

Waste Disposal
Halogenated Organic Waste: The final product and any residues from distillation should be

disposed of in a designated halogenated organic waste container.[13] Do not mix with non-

halogenated waste.[13]

Aqueous Waste: The aqueous layers from the washes should be neutralized before disposal

down the drain with plenty of water, in accordance with local regulations.

Solid Waste: The used drying agent should be placed in a designated solid waste container.

The primary method for the disposal of halogenated organic compounds is high-temperature

incineration by a licensed hazardous waste disposal facility.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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